2-(3,4-dimethoxyphenyl)-N-[1-(4-fluorobenzyl)-3-methyl-1H-pyrazol-5-yl]acetamide

• Molecular Formula: C21H22FN3O3
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-[(4-fluorophenyl)methyl]-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C21H22FN3O3/c1-14-10-20(25(24-14)13-15-4-7-17(22)8-5-15)23-21(26)12-16-6-9-18(27-2)19(11-16)28-3/h4-11H,12-13H2,1-3H3,(H,23,26)
• InChI Key: BEDWFMZMDGYHQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2=CC(=C(C=C2)OC)OC)CC3=CC=C(C=C3)F

Description

2-(3,4-DIMETHOXYPHENYL)-N-{1-[(4-FLUOROPHENYL)METHYL]-3-METHYL-1H-PYRAZOL-5-YL}ACETAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a dimethoxyphenyl group, a fluorophenylmethyl group, and a pyrazolyl group, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 2-(3,4-DIMETHOXYPHENYL)-N-{1-[(4-FLUOROPHENYL)METHYL]-3-METHYL-1H-PYRAZOL-5-YL}ACETAMIDE typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon–carbon bonds under mild and functional group tolerant conditions . The reaction conditions often involve the use of palladium catalysts and organoboron reagents . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scalability and cost-effectiveness.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(3,4-DIMETHOXYPHENYL)-N-{1-[(4-FLUOROPHENYL)METHYL]-3-METHYL-1H-PYRAZOL-5-YL}ACETAMIDE has several scientific research applications:

Chemistry: It is used as a model compound in studies involving organic synthesis and reaction mechanisms.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical research.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for this compound involves its interaction with specific molecular targets and pathways. The dimethoxyphenyl and fluorophenylmethyl groups allow it to bind to certain enzymes or receptors, potentially inhibiting or activating their functions. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds include:

3,4-Dimethoxyphenethylamine: An analogue of dopamine with methoxy groups replacing hydroxy groups.

1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one: A compound with potential bioactive properties.

2-(3,4-Dimethoxyphenyl)ethanol: Used as a model compound in delignification mechanism studies. These compounds share structural similarities but differ in their specific functional groups and applications, highlighting the uniqueness of 2-(3,4-DIMETHOXYPHENYL)-N-{1-[(4-FLUOROPHENYL)METHYL]-3-METHYL-1H-PYRAZOL-5-YL}ACETAMIDE.